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Compound of Interest

Compound Name: 3-Hepten-2-one, (Z)-

Cat. No.: B12672707

Technical Guide: (Z)-3-Hepten-2-one

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This technical guide provides an in-depth overview of (Z)-3-Hepten-2-one, a specific
stereoisomer of the unsaturated ketone 3-Hepten-2-one.

o |[UPAC Nomenclature: (Z)-hept-3-en-2-one[1]
e CAS Number: 69668-88-8[1]
e Synonyms: cis-3-Hepten-2-one, (3Z)-3-Hepten-2-one[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of (Z)-3-Hepten-2-one is
presented in the table below. This data is crucial for its identification, handling, and application
in various experimental settings.
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Property Value Source
Molecular Formula C7H120 [1]
Molecular Weight 112.17 g/mol [1]
Appearance Colorless oily liquid [2][3]
Odor Powerful, sharp, grassy [2][3]
Boiling Point 34-39 °C at 1466 Pa [2]
Density 0.8840 g/cm? (at 20°C) [2]
Refractive Index 1.4325 (at 20°C) [2]

- Insoluble in water; soluble in
Solubility ) [2][3]
alcohol and oils

Experimental Protocols: Synthesis of (Z)-3-Hepten-
2-onhe

The stereoselective synthesis of (Z)-3-Hepten-2-one can be achieved via the partial catalytic
hydrogenation of 3-heptyn-2-one. This method ensures the formation of the cis (or Z) double
bond.

Synthesis of 3-Heptyn-2-one (Precursor)

Reaction: Acylation of 1-pentyne with acetic anhydride.

Materials:

1-Pentyne

Acetic Anhydride

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Organolithium reagent (e.g., n-Butyllithium in hexanes)

Procedure:
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 In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and
a nitrogen inlet, dissolve 1-pentyne in anhydrous THF.

e Cool the solution to -78°C using a dry ice/acetone bath.

e Slowly add one equivalent of n-butyllithium dropwise while maintaining the temperature at
-78°C.

« Stir the resulting solution for 30 minutes at -78°C to ensure complete formation of the lithium
acetylide.

e Add one equivalent of acetic anhydride dropwise to the solution.
 Allow the reaction mixture to slowly warm to room temperature and stir overnight.

e Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with diethyl ether (3x).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by vacuum distillation to yield 3-heptyn-2-one.
Partial Hydrogenation to (Z)-3-Hepten-2-one
Reaction: Stereoselective reduction of an alkyne to a cis-alkene.

Materials:

3-Heptyn-2-one

Lindlar's catalyst (Pd/CaCOs poisoned with lead acetate and quinoline) or P-2 Nickel catalyst

Hydrogen gas (Hz)

Solvent (e.g., Methanol or Ethanol)
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Procedure:

e In a hydrogenation flask, dissolve the synthesized 3-heptyn-2-one in methanol.

e Add a catalytic amount of Lindlar's catalyst (typically 5-10% by weight of the alkyne).
o Seal the flask and purge the system with nitrogen, followed by hydrogen gas.

« Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or at a
slightly positive pressure).

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) to observe the disappearance of the starting alkyne and the appearance of the alkene
product, ensuring the reaction is stopped before over-reduction to the alkane occurs.

» Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.
» Rinse the celite pad with the solvent used for the reaction.
» Concentrate the filtrate under reduced pressure to obtain the crude (Z2)-3-Hepten-2-one.

o Further purification can be achieved by flash column chromatography on silica gel if
necessary.

Logical Workflow Visualization

The following diagram illustrates the synthetic pathway and subsequent analytical workflow for
producing and verifying (Z)-3-Hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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